Cas no 2125396-32-7 (N-(1-Methylethyl)-N-[[6-(2-methyl-1-pyrrolidinyl)-3-pyridinyl]methyl]-2-propenamide)

• Product Name: N-(1-Methylethyl)-N-[[6-(2-methyl-1-pyrrolidinyl)-3-pyridinyl]methyl]-2-propenamide
• CAS No: 2125396-32-7
• MF: C₁₇H₂₅N₃O
• MW: 287.39990401268
• CID: 5408009
• PubChem ID: 121582073
• Update Time: 2025-07-09

N-(1-Methylethyl)-N-[[6-(2-methyl-1-pyrrolidinyl)-3-pyridinyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Methylethyl)-N-[[6-(2-methyl-1-pyrrolidinyl)-3-pyridinyl]methyl]-2-propenamide

• Inchi： 1S/C17H25N3O/c1-5-17(21)20(13(2)3)12-15-8-9-16(18-11-15)19-10-6-7-14(19)4/h5,8-9,11,13-14H,1,6-7,10,12H2,2-4H3
• InChI Key： RGLJSURZHWHDJN-UHFFFAOYSA-N
• SMILES： C(N(C(C)C)CC1=CC=C(N2CCCC2C)N=C1)(=O)C=C

Additional information on N-(1-Methylethyl)-N-[[6-(2-methyl-1-pyrrolidinyl)-3-pyridinyl]methyl]-2-propenamide

N-(1-Methylethyl)-N-[[6-(2-methyl-1-pyrrolidinyl)-3-pyridinyl]methyl]-2-propenamide: A Comprehensive Overview

The compound N-(1-Methylethyl)-N-[[6-(2-methyl-1-pyrrolidinyl)-3-pyridinyl]methyl]-2-propenamide, identified by the CAS number 2125396-32-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a pyridine ring, a pyrrolidine moiety, and an amide functional group. The presence of these structural elements contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The pyridine ring, a key structural component of this molecule, is known for its aromaticity and ability to participate in hydrogen bonding, making it a valuable component in medicinal chemistry. Similarly, the pyrrolidine group adds flexibility and enhances the molecule's ability to interact with biological targets. The amide group further enhances the compound's solubility and stability, making it a promising candidate for various therapeutic applications.

One of the most notable aspects of this compound is its potential as a lead molecule in the development of new drugs. Researchers have explored its ability to inhibit certain enzymes and receptors, which could be crucial in treating conditions such as inflammation, neurodegenerative diseases, and cancer. For instance, studies have shown that analogs of this compound exhibit potent anti-inflammatory activity by modulating key signaling pathways involved in inflammatory responses.

The synthesis of N-(1-Methylethyl)-N-[[6-(2-methyl-1-pyrrolidinyl)-3-pyridinyl]methyl]-2-propenamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling the production of high-quality compounds with minimal byproducts. This has made the synthesis process more environmentally friendly and cost-effective.

In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets. For example, it has been demonstrated to selectively bind to certain G-protein coupled receptors (GPCRs), which are critical in regulating cellular responses to external stimuli. This selectivity is essential for developing drugs with fewer side effects and higher therapeutic efficacy.

Moreover, computational chemistry techniques have played a pivotal role in understanding the molecular interactions of this compound. Advanced molecular modeling tools have allowed researchers to predict the binding affinities of this compound to various biological targets with high accuracy. These insights have guided further optimization of the compound's structure to enhance its pharmacokinetic properties, such as bioavailability and half-life.

The application of green chemistry principles in the synthesis and handling of this compound has also been a focus of recent research efforts. By minimizing the use of hazardous reagents and optimizing reaction conditions, scientists have been able to reduce the environmental footprint associated with its production. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, N-(1-Methylethyl)-N-[[6-(2-methyl-1-pyrrolidinyl)-3-pyridinyl]methyl]-2-propenamide represents a significant advancement in organic chemistry and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a promising candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.